Cas no 566198-38-7 (3-(4-Carboxypyridin-2-yl)benzaldehyde)

• Product Name: 3-(4-Carboxypyridin-2-yl)benzaldehyde
• CAS No: 566198-38-7
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD18316830
• CID: 945676
• PubChem ID: 12028319
• Update Time: 2025-09-21

3-(4-Carboxypyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-Carboxypyridin-2-yl)benzaldehyde
• 2-(3-formylphenyl)pyridine-4-carboxylic acid
• 2-(3-FORMYLPHENYL)ISONICOTINIC ACID
• 3-(4-CARBOXY(PYRIDIN-2-YL))BENZALDEHYDE
• MFCD18316830
• 566198-38-7
• 2-(3-Formylphenyl)isonicotinic acid, 95%
• SCHEMBL15329552
• DTXSID30476077

• MDL： MFCD18316830
• Inchi： 1S/C13H9NO3/c15-8-9-2-1-3-10(6-9)12-7-11(13(16)17)4-5-14-12/h1-8H,(H,16,17)
• InChI Key： IJEUBMNQLCVRIY-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)C1C=CC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 227.05800
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.26000
• LogP: 2.25930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines